Cas no 1368795-37-2 (5-Acetyl-2-ethylbenzo[d]oxazole)

• Product Name: 5-Acetyl-2-ethylbenzo[d]oxazole
• CAS No: 1368795-37-2
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 4816781
• Update Time: 2025-05-20

5-Acetyl-2-ethylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 5-Acetyl-2-ethylbenzo[d]oxazole

• Inchi： 1S/C11H11NO2/c1-3-11-12-9-6-8(7(2)13)4-5-10(9)14-11/h4-6H,3H2,1-2H3
• InChI Key： NNYXTTSIHDWPFV-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC2C=C(C(C)=O)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.3
• Topological Polar Surface Area: 43.1

Additional information on 5-Acetyl-2-ethylbenzo[d]oxazole

5-Acetyl-2-ethylbenzo[d]oxazole: A Comprehensive Overview

5-Acetyl-2-ethylbenzo[d]oxazole (CAS No. 1368795-37-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound belongs to the class of benzo[d]oxazoles, which are heterocyclic aromatic compounds with a fused benzene ring and an oxazole ring. The benzo[d]oxazole core is a key structural feature, and the presence of an acetyl group at position 5 and an ethyl group at position 2 introduces unique chemical properties and functionalization opportunities.

The synthesis of 5-Acetyl-2-ethylbenzo[d]oxazole involves a combination of nucleophilic aromatic substitution and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint while maintaining high yields. The compound's structure allows for further functionalization, making it a valuable building block in organic synthesis. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

One of the most promising applications of 5-Acetyl-2-ethylbenzo[d]oxazole lies in its use as a fluorescent probe. Its conjugated system exhibits strong fluorescence under UV light, making it suitable for sensing applications. Studies have demonstrated its ability to detect metal ions such as Fe³⁺ and Cu²⁺ with high sensitivity and selectivity. This property has opened new avenues in analytical chemistry and environmental monitoring.

In the pharmaceutical industry, 5-Acetyl-2-ethylbenzo[d]oxazole has shown potential as a scaffold for drug design. Its ability to form hydrogen bonds and interact with biological targets makes it an attractive candidate for developing small-molecule inhibitors. Recent research has focused on its role in modulating enzyme activity, particularly in pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's.

The electronic properties of 5-Acetyl-2-ethylbenzo[d]oxazole also make it a candidate for applications in optoelectronics. Its absorption and emission characteristics can be tuned by modifying substituents, enabling its use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Collaborative studies between chemists and materials scientists have yielded promising results, paving the way for its integration into next-generation electronic materials.

From a sustainability perspective, the synthesis and application of 5-Acetyl-2-ethylbenzo[d]oxazole align with green chemistry principles. Researchers have developed eco-friendly reaction conditions, such as using water as a solvent or employing biodegradable catalysts, to minimize waste and energy consumption during production. These efforts underscore the compound's role in promoting environmentally responsible innovation.

In conclusion, 5-Acetyl-2-ethylbenzo[d]oxazole (CAS No. 1368795-37-2) is a multifaceted compound with applications spanning organic synthesis, pharmaceuticals, sensing technologies, and optoelectronics. Its unique chemical structure and functional properties continue to inspire cutting-edge research, driving advancements across diverse scientific disciplines.